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Compound of Interest

Compound Name: PD 118717
CAS No.: 104229-37-0
Cat. No.: B1678595
Get Quote
. J

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of the research compound PD 118717. The procedural guidance herein
is intended for researchers, scientists, and professionals in the field of drug development.

Compound Identification and Hazard Assessment

PD 118717 (7-[3-[4-(2-pyrimidinyl)-1-piperazinyl]-propoxy]-2H-1-benzopyran-2-one sulfate) is a
dopamine D2 autoreceptor agonist.[1] While a specific Safety Data Sheet (SDS) for PD 118717
is not readily available, its structural components suggest that it should be handled with the
caution accorded to novel, biologically active indole derivatives. The following
recommendations are based on the general properties of such compounds.

Potential Hazards:
e Skin and eye irritant.[2]
e May be harmful if ingested or inhaled.[2]

» Potential for reactivity with strong oxidizing agents and acids.[2]
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» Release into the environment should be strictly avoided.[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling PD 118717 to ensure personnel
safety.

PPE Category Specification

) Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Safety glasses with side shields or chemical

Eye Protection
goggles.

Body Protection Laboratory coat.

Use in a well-ventilated area or a chemical fume

Respiratory hood
ood.

Handling and Storage

Proper operational procedures are critical to minimize exposure and maintain compound

integrity.
Aspect Protocol
Conduct all manipulations of solid and stock
Handling solutions within a certified chemical fume hood
to prevent inhalation of dust or aerosols.
Store in a tightly sealed, clearly labeled
Storage container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Spill and Emergency Procedures

Immediate and appropriate response to spills is crucial to contain contamination.
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Situation

Procedure

Small Spill

For minor spills, absorb the material with an
inert substance (e.g., vermiculite, sand). Place
the absorbed material into a sealed, labeled

container for hazardous waste disposal.

Large Spill

In the event of a significant spill, evacuate the
immediate area and notify your institution's
Environmental Health and Safety (EHS)

department.

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water.

Eye Contact

Flush eyes with water for at least 15 minutes,
holding the eyelids open. Seek immediate

medical attention.

Ingestion/Inhalation

Move to an area with fresh air. Seek immediate

medical attention.

Disposal Plan

PD 118717 and all contaminated materials must be treated as hazardous chemical waste.

Adherence to institutional and local regulations for hazardous waste disposal is mandatory.

Disposal Workflow:
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Caption: Disposal workflow for PD 118717 waste.
Forbidden Disposal Methods:
e DO NOT dispose of PD 118717 down the drain.

e DO NOT dispose of PD 118717 in regular trash receptacles.

Mechanism of Action and Signaling Pathway
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PD 118717 functions as a dopamine D2 autoreceptor agonist.[1] Presynaptic D2 autoreceptors
are G protein-coupled receptors (GPCRs) that regulate the synthesis and release of dopamine.
Activation of these autoreceptors by an agonist like PD 118717 leads to a decrease in
dopamine release. The compound has also been noted to have a significant affinity for
serotonin 5-HT1A receptors, suggesting it may also act as an agonist at these sites.[1]
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Caption: Signaling pathway of PD 118717 at D2 autoreceptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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